BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to cis-Cyclobutane-
1,2-dicarboxylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

cis-Cyclobutane-1,2-dicarboxylic
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Cat. No.: B074924

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Cyclobutane-1,2-dicarboxylic acid, identified by the CAS number 1461-94-5, is a
dicarboxylic acid featuring a strained four-membered cyclobutane ring with two carboxylic acid
groups in a cis configuration. This unique structural arrangement imparts specific chemical
properties and reactivity, making it a valuable building block in various fields, including polymer
chemistry and organic synthesis. Its rigid, puckered structure offers a unique scaffold for the
design of novel molecules. While the broader class of cyclobutane-containing molecules has
seen increasing use in medicinal chemistry, specific biological activities for the cis-1,2-
dicarboxylic acid isomer are an area of ongoing investigation. This guide provides a
comprehensive overview of its chemical and physical properties, synthesis, and potential
applications.

Chemical and Physical Properties

cis-Cyclobutane-1,2-dicarboxylic acid is a white to off-white crystalline solid.[1] It is soluble
in water and alcohol solvents.[2] The key quantitative properties are summarized in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula CeHsOa4 [2]
Molecular Weight 144.13 g/mol [3]
Melting Point 133-139 °C [2][3]
pKai 3.90 (at 25 °C) [2][4]
pKaz 5.89 (at 25 °C) [2][4]
Density (Predicted) 1.509 + 0.06 g/cm?3 [2]
Boiling Point (Predicted) 377.7£35.0°C [2]
Flash Point (Predicted) 196.4 °C [2]

Crystal Structure:

The crystal structure of cis-cyclobutane-1,2-dicarboxylic acid has been determined by X-ray
crystallography. The cyclobutane ring is puckered with a dihedral angle of 156°.[5] The
molecules form zigzag chains in the crystal lattice through strong hydrogen bonds between the
carboxylic acid groups of adjacent molecules.[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of cis-cyclobutane-
1,2-dicarboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum provides characteristic signals for the protons on the
cyclobutane ring.

e 13C NMR: The carbon NMR spectrum shows distinct peaks for the carboxylic acid carbons
and the cyclobutane ring carbons.

Mass Spectrometry (MS):
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The mass spectrum of cis-cyclobutane-1,2-dicarboxylic acid can be obtained through
techniques like GC-MS. The fragmentation pattern can help in distinguishing it from its trans-
isomer due to the interaction of the cis-carboxylic groups.[3]

Infrared (IR) Spectroscopy:

The IR spectrum will exhibit characteristic absorption bands for the O-H stretching of the
carboxylic acid group (broad), C=0 stretching of the carbonyl group, and C-H stretching and
bending of the cyclobutane ring.

Synthesis and Experimental Protocols

Several synthetic routes to cis-cyclobutane-1,2-dicarboxylic acid have been reported. Below
are two common methods with detailed experimental protocols.

Synthesis from cis-Cyclobutane-1,2-dicyanide

A patented method describes the preparation from cis-cyclobutane-1,2-dicyanide via
hydrolysis.[6]

Experimental Protocol:

e Adduct Formation: React cis-cyclobutane-1,2-dicyanide with sulfuric acid monohydrate. The
mixture is heated to a temperature between 40 and 125 °C for 15 minutes to 4 hours.[6]

e Hydrolysis: The resulting adduct is hydrolyzed by the addition of water. This step is typically
performed under reflux conditions.[6]

« |solation: The cis-dicarboxylic acid is isolated from the reaction mixture by extraction with a
water-immiscible organic solvent such as ether.[6]

 Purification: The crude product is obtained by evaporating the solvent and can be further
purified by crystallization from a suitable solvent like benzene.[6]
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Synthesis of cis-cyclobutane-1,2-dicarboxylic acid from dicyanide.

Photodimerization of trans-Cinnamic Acid

A scalable synthesis involves the [2+2] photodimerization of a metastable crystalline form of

trans-cinnamic acid.[7]
Experimental Protocol:

o Preparation of Metastable B-form: Commercially available trans-cinnamic acid is melted and
then dissolved in a small amount of DMF. This solution is added to ice water with stirring to
precipitate the metastable 3-form.[7]

» Photodimerization: The resulting slurry is irradiated with a blacklight, leading to the formation
of the diphenyl-substituted cis-cyclobutane-1,2-dicarboxylic acid derivative (3-truxinic
acid).[7]

« Isolation and Purification: The product is isolated by filtration and washed with a small
amount of ethanol to yield a white powder.[7]

Applications in Research and Drug Development

While specific biological activities of cis-cyclobutane-1,2-dicarboxylic acid are not
extensively documented, the cyclobutane motif is increasingly utilized in drug discovery.[8] The
rigid and three-dimensional nature of the cyclobutane ring can be advantageous for creating
structurally constrained molecules with improved pharmacological profiles.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b074924?utm_src=pdf-body-img
https://www.benchchem.com/product/b074924?utm_src=pdf-body
https://pubs.rsc.org/en/content/getauthorversionpdf/c8cc08017h
https://pubs.rsc.org/en/content/getauthorversionpdf/c8cc08017h
https://www.benchchem.com/product/b074924?utm_src=pdf-body
https://pubs.rsc.org/en/content/getauthorversionpdf/c8cc08017h
https://pubs.rsc.org/en/content/getauthorversionpdf/c8cc08017h
https://www.benchchem.com/product/b074924?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9314592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratpry

Check Availability & Pricing

Potential Roles in Drug Design:

o Scaffold for Novel Compounds: The cis-dicarboxylic acid can serve as a starting material for
the synthesis of more complex molecules with potential therapeutic applications.

« Conformational Restriction: Incorporating the cyclobutane ring can lock a molecule into a
specific conformation, which can be beneficial for binding to a biological target.[8]

» Metabolic Stability: The cyclobutane ring is generally chemically inert and can enhance the
metabolic stability of a drug candidate.[8]

Applications in Polymer Chemistry:

cis-Cyclobutane-1,2-dicarboxylic acid is a valuable monomer for the synthesis of polyesters
and other polymers.[2] The rigidity of the cyclobutane unit can influence the thermal and
mechanical properties of the resulting polymers.
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Relationship between properties and applications.

Safety and Handling

cis-Cyclobutane-1,2-dicarboxylic acid is classified as a corrosive substance and can cause
severe skin burns and eye damage.[9] It is also irritating to the respiratory system.[2]
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Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this compound. Work should be conducted in a
well-ventilated area or a fume hood.

Conclusion

cis-Cyclobutane-1,2-dicarboxylic acid is a versatile chemical compound with a unique
structural profile. Its synthesis is well-established, and its properties make it a valuable
component in the development of new polymers and as a scaffold in organic synthesis. While
its direct applications in drug development are still emerging, the growing interest in
cyclobutane-containing molecules suggests that it holds potential for future discoveries in
medicinal chemistry. This guide provides a solid foundation of technical information for
researchers and professionals working with or considering the use of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to cis-Cyclobutane-1,2-
dicarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074924+#cis-cyclobutane-1-2-dicarboxylic-acid-cas-
number-1461-94-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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